Benzenesulfonamide, N-[4-(aminosulfonyl)phenyl]-2,5-dichloro-

• IUPAC Name: 2,5-dichloro-N-(4-sulfamoylphenyl)benzenesulfonamide
• InChI: InChI=1S/C12H10Cl2N2O4S2/c13-8-1-6-11(14)12(7-8)22(19,20)16-9-2-4-10(5-3-9)21(15,17)18/h1-7,16H,(H2,15,17,18)
• InChI Key: GOAMXFKJLNIVGT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl)S(=O)(=O)N
• Molecular Formula: C12H10Cl2N2O4S2
• DSSTOX Substance ID: DTXSID20368790
• Molecular Weight: 381.3 g/mol
• CAS RN: 88522-21-8

Description

Benzenesulfonamide, N-[4-(aminosulfonyl)phenyl]-2,5-dichloro- (hereafter referred to as BSA-2,5-DCP) is a sulfonamide derivative of benzenesulfonamide. It is a white crystalline solid with a molecular weight of 299.2 g/mol. It is soluble in water and ethanol and has a melting point of 102-105°C. BSA-2,5-DCP is a widely used reagent in laboratory experiments due to its diverse range of applications and its relatively low cost.

Scientific Research Applications

BSA-2,5-DCP has been used in a variety of scientific research applications, including:
• As a catalyst for the synthesis of a variety of organic compounds
• As a reagent for the synthesis of peptides and peptidomimetics
• As a reagent for the synthesis of heterocyclic compounds
• As a reagent for the synthesis of organic dyes
• As a reagent for the synthesis of pharmaceuticals
• As a reagent for the synthesis of polymers
• As a reagent for the synthesis of fluorescent probes

Mechanism of Action

BSA-2,5-DCP acts as a nucleophile and reacts with electrophiles to form new covalent bonds. This reaction is known as nucleophilic substitution. In addition, BSA-2,5-DCP can also act as a base and can react with acids to form salts.
Biochemical and Physiological Effects
BSA-2,5-DCP has been shown to have a variety of biochemical and physiological effects, including:
• Inhibition of the enzyme acetylcholinesterase
• Inhibition of the enzyme 5-lipoxygenase
• Inhibition of the enzyme cyclooxygenase
• Inhibition of the enzyme lipoxygenase
• Inhibition of the enzyme tyrosinase
• Inhibition of the enzyme xanthine oxidase
• Inhibition of the enzyme aldose reductase
• Inhibition of the enzyme glucose-6-phosphate dehydrogenase
• Inhibition of the enzyme NADPH oxidase

Advantages and Limitations for Lab Experiments

BSA-2,5-DCP has several advantages for laboratory experiments, including:
• It is relatively inexpensive
• It is easy to obtain
• It is stable in the presence of light and heat
• It is soluble in a variety of solvents
• It has a wide range of applications
However, BSA-2,5-DCP also has some limitations for laboratory experiments, including:
• It is not very soluble in organic solvents
• It is not very stable in the presence of strong acids and bases
• It can react with other compounds to form unwanted byproducts

Future Directions

The potential applications of BSA-2,5-DCP in scientific research are far from exhausted. Some potential future directions for research include:
• Developing new synthesis methods for BSA-2,5-DCP
• Investigating new biochemical and physiological effects of BSA-2,5-DCP
• Exploring new applications of BSA-2,5-DCP in the synthesis of pharmaceuticals
• Investigating new applications of BSA-2,5-DCP in the synthesis of polymers
• Exploring new applications of BSA-2,5-DCP in the synthesis of fluorescent probes
• Investigating new applications of BSA-2,5-DCP in the synthesis of organic dyes
• Developing new methods for the purification of BSA-2,5-DCP
• Investigating new methods for the detection of BSA-2,5-DCP

Synthesis Methods

BSA-2,5-DCP is synthesized by reacting 4-(aminosulfonyl)benzenesulfonamide with 2,5-dichlorophenol in the presence of a base such as sodium hydroxide. The reaction is conducted at room temperature and the product is isolated by filtration or crystallization.